Cas no 647835-41-4 ([1,1':3',1''-Terphenyl]-2'-amine, 5'-bromo-4,4''-dichloro-)

• Product Name: [1,1':3',1''-Terphenyl]-2'-amine, 5'-bromo-4,4''-dichloro-
• CAS No: 647835-41-4
• MF: C₁₈H₁₂BrCl₂N
• MW: 393.104581832886
• CID: 417127
• PubChem ID: 11406714
• Update Time: 2025-04-19

[1,1':3',1''-Terphenyl]-2'-amine, 5'-bromo-4,4''-dichloro- Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-2'-amine, 5'-bromo-4,4''-dichloro-
• 4-bromo-2,6-bis(4-chlorophenyl)aniline
• DTXSID40464945
• 647835-41-4

• Inchi： 1S/C18H12BrCl2N/c19-13-9-16(11-1-5-14(20)6-2-11)18(22)17(10-13)12-3-7-15(21)8-4-12/h1-10H,22H2
• InChI Key： LWJOOICXDLPDLB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CC(=CC=2)Cl)C(=C(C=1)C1C=CC(=CC=1)Cl)N

Computed Properties

• Exact Mass: 390.95316
• Monoisotopic Mass: 390.95302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02